Cas no 2770501-33-0 ((3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2770501-33-0
• MF: C₁₃H₁₈O₅S
• MW: 286.344023227692
• CID: 6423650
• PubChem ID: 165993033
• Update Time: 2025-06-09

(3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37395145
• (3,4-dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate
• 2770501-33-0
• (3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H18O5S/c1-9-2-4-11(5-3-9)19(16,17)18-8-10-6-12(14)13(15)7-10/h2-5,10,12-15H,6-8H2,1H3
• InChI Key： NUPRALUEVATOMV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CC(C(C1)O)O

Computed Properties

• Exact Mass: 286.08749484g/mol
• Monoisotopic Mass: 286.08749484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.2Ų

Additional information on (3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate

Introduction to (3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2770501-33-0)

(3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2770501-33-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of cyclopentane and toluene sulfonate, which are well-known for their versatile chemical reactivity and biological activities.

The structure of (3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate features a cyclopentane ring with two hydroxyl groups at the 3 and 4 positions, and a toluene sulfonate moiety attached to a methyl group. This combination of functional groups imparts the compound with a range of interesting properties, including solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential of (3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate in various therapeutic areas. One notable application is in the treatment of cardiovascular diseases. Research has shown that this compound can modulate key enzymes involved in the regulation of blood pressure and vascular function. For instance, it has been found to inhibit the activity of angiotensin-converting enzyme (ACE), which plays a central role in the renin-angiotensin system (RAS). By inhibiting ACE, the compound can help reduce blood pressure and improve cardiovascular health.

In addition to its cardiovascular benefits, (3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate has also shown promise in the treatment of metabolic disorders. Studies have demonstrated that this compound can enhance insulin sensitivity and glucose metabolism in animal models of diabetes. The mechanism behind this effect is thought to involve the activation of peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors that regulate gene expression related to lipid and glucose metabolism.

The pharmacokinetic properties of (3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate have been extensively studied to ensure its suitability for therapeutic use. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for once-daily dosing regimens. The compound is primarily metabolized by cytochrome P450 enzymes in the liver and excreted via both renal and biliary routes.

Safety and toxicity studies have also been conducted to evaluate the potential risks associated with (3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

The development of (3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate as a therapeutic agent is an ongoing process that involves collaboration between chemists, biologists, and clinicians. Current research efforts are focused on optimizing the compound's structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve drug delivery and patient compliance.

In conclusion, (3,4-Dihydroxycyclopentyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2770501-33-0) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating cardiovascular diseases and metabolic disorders. As more data become available from preclinical and clinical studies, this compound may prove to be a valuable addition to the arsenal of drugs available for improving human health.